Cas no 14549-38-3 (Carbamic acid,N-propyl-, phenyl ester)

• Product Name: Carbamic acid,N-propyl-, phenyl ester
• CAS No: 14549-38-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 224965
• PubChem ID: 11252326
• Update Time: 2025-04-19

Carbamic acid,N-propyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-propyl-, phenyl ester
• phenyl N-propylcarbamate
• Carbamicacid, propyl-, phenyl ester (6CI,8CI,9CI)
• Phenylpropylcarbamate
• Propylcarbamic acid phenyl ester
• 14549-38-3
• AI3-33110
• Carbamic acid, propyl-, phenyl ester
• Phenyl-propyl-carbamat
• HFDCINMIQCHNKW-UHFFFAOYSA-N
• DTXSID10163059
• AKOS008934363
• SCHEMBL1895641

• Inchi： 1S/C10H13NO2/c1-2-8-11-10(12)13-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,11,12)
• InChI Key： HFDCINMIQCHNKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(NCCC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33